Cas no 1242339-57-6 (5-Bromo-4-fluoro-2-methylphenylisothiocyanate)
5-Bromo-4-fluoro-2-methylphenylisothiocyanate is a halogenated phenylisothiocyanate derivative with significant utility in organic synthesis and pharmaceutical research. The presence of bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic compounds. The isothiocyanate functional group allows for efficient conjugation with amines or thiols, facilitating applications in derivatization and labeling. Its methyl group at the ortho position contributes to steric modulation, influencing reaction selectivity. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced electrophilicity and stability under controlled conditions. Proper handling is advised due to its potential lachrymatory properties.
1242339-57-6 structure
Product Name:5-Bromo-4-fluoro-2-methylphenylisothiocyanate
CAS No:1242339-57-6
MF:C8H5BrFNS
MW:246.099403142929
MDL:MFCD16817671
CID:4580105
Update Time:2025-06-09
5-Bromo-4-fluoro-2-methylphenylisothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-fluoro-5-isothiocyanato-4-methylbenzene
- Benzene, 1-bromo-2-fluoro-5-isothiocyanato-4-methyl-
- 5-Bromo-4-fluoro-2-methylphenylisothiocyanate
-
- MDL： MFCD16817671
- Inchi： 1S/C8H5BrFNS/c1-5-2-7(10)6(9)3-8(5)11-4-12/h2-3H,1H3
- InChI Key： BDQDTPRQPDBKKA-UHFFFAOYSA-N
- SMILES： C1(Br)=CC(N=C=S)=C(C)C=C1F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
5-Bromo-4-fluoro-2-methylphenylisothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Oakwood | 044250-5g |
5-Bromo-4-fluoro-2-methylphenylisothiocyanate |
1242339-57-6 | 5g |
$1496.00 | 2023-09-16 |
5-Bromo-4-fluoro-2-methylphenylisothiocyanate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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